4,5-Diamino-2-hydroxybenzoic acid

• Molecular Formula: C7H8N2O3
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 4,5-diamino-2-hydroxybenzoic acid
• InChI: InChI=1S/C7H8N2O3/c8-4-1-3(7(11)12)6(10)2-5(4)9/h1-2,10H,8-9H2,(H,11,12)
• InChI Key: REORQLPSELYKMX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1N)N)O)C(=O)O

Description

4,5-Diamino-2-hydroxybenzoic acid is a useful research compound. Its molecular formula is C7H8N2O3 and its molecular weight is 168.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an H2(g) atmosphere, a suspension of 4-amino-2-hydroxy-5-nitrobenzoic acid (200 mg, 1.01 mmol, 1.00 equiv) and Pd/C (anhydrous) (0.1 g) in HOAc (15 mL) in a 50-mL round-bottom flask was allowed to react, with stirring, overnight at room temperature. The resulting solution was directly taken on to the next step without further purification.